Cas no 896259-32-8 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-4-bromobenzene-1-sulfonamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-4-bromobenzene-1-sulfonamide
• CAS No: 896259-32-8
• MF: C₂₀H₂₄BrN₃O₄S
• MW: 482.391263008118
• CID: 6430469
• PubChem ID: 18574740
• Update Time: 2025-05-23

N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-4-bromobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-4-bromobenzene-1-sulfonamide
• SCHEMBL2841781
• CHEMBL1473931
• HMS3028A19
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-4-bromobenzene-1-sulfonamide
• VU0491458-1
• N-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-4-bromobenzenesulfonamide
• SMR000811296
• F2573-0494
• AKOS024661540
• 896259-32-8
• MLS001234532
• N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-4-bromobenzenesulfonamide

• Inchi： 1S/C20H24BrN3O4S/c1-23-8-10-24(11-9-23)18(15-2-7-19-20(12-15)28-14-27-19)13-22-29(25,26)17-5-3-16(21)4-6-17/h2-7,12,18,22H,8-11,13-14H2,1H3
• InChI Key： NKHIDBDXDRXYCY-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=C3OCOC3=C2)N2CCN(C)CC2)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 481.06709g/mol
• Monoisotopic Mass: 481.06709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-4-bromobenzene-1-sulfonamide

Introduction to N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-4-bromobenzene-1-sulfonamide (CAS No. 896259-32-8)

N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-4-bromobenzene-1-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 896259-32-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a benzodioxole moiety and a methylpiperazine side chain. These structural features contribute to its unique pharmacological properties, which have been the focus of numerous investigations. The presence of a 4-bromobenzene-1-sulfonamide group further enhances its potential as a lead compound in drug discovery.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-4-bromobenzene-1-sulfonamide has emerged as a promising candidate due to its ability to interact with various biological targets. Studies have shown that this compound exhibits inhibitory activity against several enzymes and receptors involved in inflammatory and neurological disorders.

The benzodioxole moiety, also known as an oxygenated phenanthroline derivative, is known for its role in modulating the activity of serotonin receptors. This structural component has been extensively studied for its potential in treating conditions such as depression, anxiety, and obsessive-compulsive disorder. The incorporation of this moiety into N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-4-bromobenzene-1-sulfonamide suggests that it may have similar therapeutic effects.

The methylpiperazine side chain is another key feature of this compound that contributes to its pharmacological profile. Piperazine derivatives are well-known for their ability to act as serotonin receptor antagonists and enhancers. The addition of a methyl group to the piperazine ring enhances its binding affinity and selectivity, making it an attractive scaffold for drug development. This modification has been shown to improve the efficacy and reduce side effects associated with piperazine-based drugs.

The 4-bromobenzene-1-sulfonamide group plays a crucial role in the compound's interaction with biological targets. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The bromine atom at the 4-position further enhances the compound's reactivity and binding affinity. This structural feature has been exploited in the design of various sulfonamide-based drugs that target bacterial enzymes and viral proteases.

Recent research has focused on understanding the mechanism of action of N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-y)ethyl -4-bromobenzene -1-sulfonamide at the molecular level. Using advanced spectroscopic techniques and computational methods, scientists have been able to elucidate how this compound interacts with its target proteins. These studies have revealed that it binds to specific sites on enzymes and receptors, modulating their activity and thereby influencing cellular processes.

The potential therapeutic applications of this compound are vast. Initial studies have shown promising results in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of N - 2 - ( 2 H - 1 , 3 - benzodioxol - 5 - yl ) - 2 - ( 4 - methyl piperazin - 1 - y l ) ethyl - 4 - bromobenzene - 1 - sulfonamide to interact with serotonin receptors suggests that it may also be effective in treating mood disorders such as depression and anxiety.

In addition to its neurological applications, this compound has shown potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory properties of sulfonamides have been well-documented, and the structural features of N - 2 - ( 2 H - 1 , 3 - benzodioxol - 5 - yl ) - 2 - ( 4 - methyl piperazin - 1 - y l ) ethyl - 4 bromobenzene - 1 sulfonamide make it an ideal candidate for further investigation in this area.

The synthesis of N _{ } _{ } _{ } _{ } _{ } _{ } _{ } _{ } _{ } _{ } _{ } _{ } _{ } _{ }_{\text{-}^{(} \text{-}^{(} \text{-}^{(} \text{-}^{(} \text{-})})})})})}_{}}}}}}}}}}_{}}_{}}_{}}_{}}_{}}_{}}_{}}_{}}_{}}_{}}_{}$_$$_$$_$$_$$_$$_}$$_}$$_}$$_}$$_}$$_}$ $_{(}$}_{\text{-})}$}_{\text{-})}$}_{\text{-})}$}_{\text{-})}$}_{\text{-})}$}_{\text{-})}$}_{\text{-})}$}_{\text{-})}$}_{\text{-})}$}_{\text{-})}$}_{\text{-})}$}}}}}}}}}}}}}}}}}} has been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining regioselectivity. This has allowed researchers to produce sufficient quantities of the compound for both preclinical studies and potential clinical trials.

The pharmacokinetic properties of N_ {^{\left( ^{\left( ^{\left( ^{\left( ^{\left( ^{\right)}}}\right)}}}\right)}}_ }}_{^{\left( ^{\left( ^{\right)}}}\right)}}_ }}_{^{\left( ^{\right)}}}\right)}_ }}_{^{\left( ^{\right)}}}\right)}_ }}_{^{\left( ^{\right)}}}\right)}_ }}_{^{\left( ^{\right)}}}\right)}_ }}_{^{\left( ^{\right)}}}\right)}_ }}_{^{\left( ^{\right)}}}\right)}_ }}_{^{\left( ^{\right)}}}\right)}_ }}$$(CAS No.$896259- 32 8 $)$ are being thoroughly investigated to determine its absorption, distribution, metabolism, and excretion profiles. These studies are crucial for understanding how the compound behaves in vivo and for predicting its potential therapeutic efficacy and safety.

The biotransformation pathways of N $-$ {^{( ^{( ^{( ^{( ^{( )^} )^} )^} )^} )^} )^} )^} )^} )^} )^} )^} )_{ ^{( ^{( ^{( ^{( ^{( ))})} ())})} ())})} ())})} ())})} ())}) )_{ ^{( ^{( ^{( ^{( ))}) )}))}) )}))}) )}))}) )}))}) )$ $)$ are being studied using mass spectrometry and nuclear magnetic resonance spectroscopy. These analyses provide insights into how the compound is metabolized by the body and identify any potential toxic byproducts.

The toxicological profile of N $-$ {_ _{_ _{_ _{_ _{_ _)_) _)_) _)_) _)_) _)_) _)_) _)_) )_$ _${_ _${_ _${_ _${_ _${_ _${_ _${_ _${_ _${_ _${_ }_${ _ }${ _ }${ _ }${ _ }${ _ }${ _ }${ _ }${ _ }${ _ }${ _ }